Cas no 1443350-01-3 (1-(3,5-difluoro-4-propoxyphenyl)ethanone)

• Product Name: 1-(3,5-difluoro-4-propoxyphenyl)ethanone
• CAS No: 1443350-01-3
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• MDL: MFCD18426749
• CID: 5219116
• Update Time: 2026-03-06

1-(3,5-difluoro-4-propoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-4-propoxyphenyl)ethanone

• MDL： MFCD18426749
• Inchi： 1S/C11H12F2O2/c1-3-4-15-11-9(12)5-8(7(2)14)6-10(11)13/h5-6H,3-4H2,1-2H3
• InChI Key： ZNALTDMMRXFLRI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(OCCC)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 1-(3,5-difluoro-4-propoxyphenyl)ethanone

Comprehensive Overview of 1-(3,5-difluoro-4-propoxyphenyl)ethanone (CAS No. 1443350-01-3)

1-(3,5-difluoro-4-propoxyphenyl)ethanone (CAS No. 1443350-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic ketone is characterized by its unique molecular structure, featuring a propxy group and difluoro substitution at the 3,5-positions of the phenyl ring. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 1-(3,5-difluoro-4-propoxyphenyl)ethanone aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential as a building block for biodegradable materials and eco-friendly catalysts. Recent studies have highlighted its role in photocatalytic reactions, a hot topic in materials science due to the global push for renewable energy solutions. This compound's electron-withdrawing properties make it particularly useful in organic photovoltaics, addressing the rising demand for efficient solar energy conversion.

From a pharmaceutical perspective, 1-(3,5-difluoro-4-propoxyphenyl)ethanone has shown promise in the development of targeted therapies. Its structural features allow for precise molecular interactions, making it a candidate for drug discovery programs focused on neurological disorders and metabolic diseases. The compound's lipophilicity and blood-brain barrier permeability are frequently discussed in medicinal chemistry forums, reflecting the pharmaceutical industry's emphasis on CNS-active compounds.

Analytical chemists have developed advanced methods for characterizing CAS No. 1443350-01-3, including HPLC-MS and NMR spectroscopy techniques. These methods are crucial for quality control in industrial applications, where purity standards are strictly enforced. The compound's chromatographic behavior has been extensively studied, providing valuable data for method development in analytical laboratories worldwide.

In material science applications, 1-(3,5-difluoro-4-propoxyphenyl)ethanone serves as a precursor for liquid crystal materials and advanced polymers. Its ability to influence molecular alignment makes it particularly valuable in display technologies, responding to the growing market for high-resolution screens. The compound's thermal stability and optical properties are frequently cited in patents related to electronic materials.

The synthesis of 1-(3,5-difluoro-4-propoxyphenyl)ethanone typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives. Recent innovations have focused on catalyst optimization and solvent-free conditions, addressing environmental concerns in chemical manufacturing. Process chemists emphasize the importance of atom economy and waste minimization in its production, reflecting broader industry trends toward sustainable manufacturing.

Safety evaluations of CAS No. 1443350-01-3 indicate that proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under standard regulations, its material safety data sheet recommends standard laboratory precautions. These considerations are particularly relevant given increasing regulatory scrutiny of chemical workplace safety worldwide.

The commercial availability of 1-(3,5-difluoro-4-propoxyphenyl)ethanone has expanded significantly in recent years, with suppliers offering various purity grades to meet diverse research needs. Market analysts note growing demand from contract research organizations and academic institutions, particularly in regions with strong pharmaceutical innovation ecosystems. Pricing trends reflect the compound's status as a specialty chemical with niche applications.

Future research directions for 1443350-01-3 may explore its potential in catalysis and nanomaterial synthesis, areas receiving substantial research funding globally. The compound's structural versatility suggests possible applications in emerging fields such as molecular electronics and supramolecular chemistry. These developments align with broader scientific interest in functional materials and smart chemical systems.